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Compound of Interest

Compound Name:
1-(propan-2-yl)-1H-imidazole-2-

thiol

Cat. No.: B1281509 Get Quote

CAS Number: 61640-26-4[1]

This technical guide provides a comprehensive overview of 1-(propan-2-yl)-1H-imidazole-2-
thiol, including its chemical properties, a general synthesis protocol, and a discussion of its

potential biological activities based on related imidazole-2-thiol derivatives. Due to the limited

availability of specific experimental data for this compound in publicly accessible literature, this

guide focuses on established principles and data from analogous structures to provide a

predictive and informative resource for researchers, scientists, and drug development

professionals.

Compound Identification and Properties
Chemical Name: 1-(propan-2-yl)-1H-imidazole-2-thiol

Synonyms: 1-isopropyl-1H-imidazole-2-thiol

Molecular Formula: C₆H₁₀N₂S

Molecular Weight: 142.22 g/mol
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Property Value Source

CAS Number 61640-26-4 [1]

Molecular Formula C₆H₁₀N₂S Inferred

Molecular Weight 142.22 g/mol [1]

Appearance
White to off-white solid

(Predicted)
Inferred

Solubility

Soluble in organic solvents like

ethanol, DMF, and DMSO

(Predicted)

Inferred

General Synthesis Protocol
A specific, detailed experimental protocol for the synthesis of 1-(propan-2-yl)-1H-imidazole-2-
thiol is not readily available in the cited literature. However, a general and widely applicable

method for the synthesis of 1-substituted-1H-imidazole-2-thiols involves the reaction of a

primary amine with an α-haloketone or α-hydroxyketone, followed by cyclization with a

thiocyanating agent.

A plausible synthetic route is the reaction of 2-aminopropan-1-ol with potassium thiocyanate in

the presence of an acid catalyst, followed by cyclization. Another common method involves the

reaction of an N-substituted aminoacetaldehyde dimethyl acetal with an isothiocyanate.

General Experimental Protocol for 1-Substituted-1H-imidazole-2-thiols:

Formation of the Intermediate: A solution of the corresponding α-amino ketone or its

precursor (e.g., from the reaction of a primary amine with an α-haloketone) is prepared in a

suitable solvent such as ethanol or a mixture of ethanol and water.

Thiocyanation and Cyclization: Potassium thiocyanate or ammonium thiocyanate is added to

the solution. The reaction mixture is then acidified, typically with hydrochloric acid, and

heated to reflux for several hours.

Work-up and Purification: After cooling, the reaction mixture is neutralized with a base (e.g.,

sodium bicarbonate or ammonium hydroxide) to precipitate the crude product. The solid is
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collected by filtration, washed with water, and dried. Purification is typically achieved by

recrystallization from a suitable solvent like ethanol or by column chromatography on silica

gel.

The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Characterization of the final product would be performed using spectroscopic methods such as

¹H NMR, ¹³C NMR, and mass spectrometry.

Potential Biological Activities
While specific biological data for 1-(propan-2-yl)-1H-imidazole-2-thiol are not available, the

imidazole-2-thiol scaffold is a well-known pharmacophore present in numerous biologically

active compounds.[2] Research on various substituted imidazole-2-thiols has revealed a broad

spectrum of pharmacological activities.

Antimicrobial Activity: Many imidazole-2-thiol derivatives have demonstrated potent

antibacterial and antifungal properties.[2] These compounds are of interest in the development

of new antimicrobial agents to combat resistant pathogens.

Antiprotozoal Activity: Certain derivatives have shown significant activity against various

protozoa, suggesting potential applications in treating parasitic infections.

Other Potential Activities: The imidazole core is present in drugs with a wide range of

therapeutic uses, including anti-inflammatory, anticancer, and antiviral agents.[2] Therefore, it is

plausible that 1-(propan-2-yl)-1H-imidazole-2-thiol could exhibit one or more of these

activities, warranting further investigation.

Visualizations
General Synthesis Workflow
The following diagram illustrates a general workflow for the synthesis of 1-substituted-1H-

imidazole-2-thiols.
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General Synthesis of 1-Substituted-1H-imidazole-2-thiols
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Caption: General workflow for the synthesis of 1-substituted-1H-imidazole-2-thiols.

Potential Biological Roles
This diagram illustrates the potential biological activities of the imidazole-2-thiol class of

compounds, which may be applicable to 1-(propan-2-yl)-1H-imidazole-2-thiol.
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Potential Biological Activities of Imidazole-2-Thiol Derivatives

Potential Biological Activities

Imidazole-2-Thiol Core
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Caption: Potential biological roles of the imidazole-2-thiol scaffold.

Conclusion
1-(propan-2-yl)-1H-imidazole-2-thiol, identified by CAS number 61640-26-4, is a member of

the pharmacologically significant imidazole-2-thiol family. While specific experimental data for

this compound are scarce, its structural similarity to other well-studied derivatives suggests a

high potential for various biological activities, particularly as an antimicrobial agent. The general

synthetic protocols for this class of compounds are well-established. Further research is

warranted to elucidate the specific properties and therapeutic potential of 1-(propan-2-yl)-1H-
imidazole-2-thiol. This guide serves as a foundational resource to stimulate and inform future

investigations into this promising compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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